Cas no 216060-33-2 (Benzenamine,3-methyl-4-(2-pyrimidinyl)-)
216060-33-2 structure
Product Name:Benzenamine,3-methyl-4-(2-pyrimidinyl)-
CAS No:216060-33-2
MF:C11H11N3
MW:185.225141763687
CID:243234
PubChem ID:45117403
Update Time:2025-04-19
Benzenamine,3-methyl-4-(2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,3-methyl-4-(2-pyrimidinyl)-
- Benzenamine, 3-methyl-4-(2-pyrimidinyl)- (9CI)
- 3-methyl-4-pyrimidin-2-ylaniline
- SCHEMBL8118214
- DTXSID00668604
- 3-Methyl-4-(pyrimidin-2-yl)aniline
- 216060-33-2
-
- Inchi: 1S/C11H11N3/c1-8-7-9(12)3-4-10(8)11-13-5-2-6-14-11/h2-7H,12H2,1H3
- InChI Key: RVDVHSPEPYZRSQ-UHFFFAOYSA-N
- SMILES: N1C=CC=NC=1C1C=CC(=CC=1C)N
Computed Properties
- Exact Mass: 185.09543
- Monoisotopic Mass: 185.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8A^2
- XLogP3: 1.5
Experimental Properties
- PSA: 51.8
Benzenamine,3-methyl-4-(2-pyrimidinyl)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
216060-33-2 (Benzenamine,3-methyl-4-(2-pyrimidinyl)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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